Cas no 17301-81-4 (Brucine N-Oxide Hydrate)

• Product Name: Brucine N-Oxide Hydrate
• CAS No: 17301-81-4
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 212437
• PubChem ID: 273111
• Update Time: 2025-04-19

Brucine N-Oxide Hydrate Chemical and Physical Properties

Names and Identifiers

• Strychnidin-10-one,2,3-dimethoxy-, 19-oxide
• brucine N-oxide hydrate
• Brucine, N-oxide
• 10,11-dimethoxystrychnine Nb-oxide
• 19-Oxylato-2,3-dimethoxy-10-oxostrychnidine-19-ium
• 2,3-Dimethoxy-19-oxy-strychnidin-10-on
• 2,3-dimethoxy-19-oxy-strychnidin-10-one
• 2,3-Dimethoxystrychnidin-10-one 19-oxide
• 2,3-Dimethoxystrychnidine-10-one 19-oxide
• Brucine 19-oxide
• brucine-N-oxide
• 10,11-dimethoxy-6-oxido-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-6-ium-14-one
• DTXSID20938270
• Brucine, oxide
• 2,3-Dimethoxy-7-oxo-6,7,7a,8,8a,11,12a,12b,12c,13-decahydro-5H,14H-7,9-methano-12-oxa-7lambda~5~,14a-diazacyclohepta[1,2,3-cd]cyclopenta[g]fluoranthen-14-one
• 17301-81-4
• NSC118079
• Strychnidin-10-one, 2,3-dimethoxy-, 19-oxide
• NSC-118079
• NS00051596
• NSC-118057
• Brucine N-oxide
• HHHQMKWPZAYIAE-UHFFFAOYSA-N
• NSC118057
• CHEMBL343357
• Brucine N-Oxide Hydrate

• Inchi： 1S/C23H26N2O5/c1-28-16-8-14-15(9-17(16)29-2)24-20(26)10-18-21-13-7-19-23(14,22(21)24)4-5-25(19,27)11-12(13)3-6-30-18/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3
• InChI Key： HHHQMKWPZAYIAE-UHFFFAOYSA-N
• SMILES： [O-][N+]12CC3=CCOC4CC(N5C6C=C(C(=CC=6C6(CC1)C5C4C3CC26)OC)OC)=O

Computed Properties

• Exact Mass: 410.184
• Monoisotopic Mass: 410.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 77.43000
• LogP: 2.14610

Brucine N-Oxide Hydrate Security Information

• Hazardous Material transportation number：UN 2811
• HazardClass：6.1(a)
• PackingGroup：I
• Packing Group：I
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids Strychnos alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids